Cas no 392-58-5 (Diethyl 2-fluoro-3-oxosuccinate)

• Product Name: Diethyl 2-fluoro-3-oxosuccinate
• CAS No: 392-58-5
• MF: C₈H₁₁FO₅
• MW: 206.168346643448
• CID: 924387
• PubChem ID: 224236
• Update Time: 2025-04-19

Diethyl 2-fluoro-3-oxosuccinate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-fluoro-3-oxosuccinate
• Butanedioic acid, 2-fluoro-3-oxo-, 1,4-diethyl ester
• diethyl 2-fluoro-3-oxobutanedioate
• 3-Natrium-3-fluor-3-ethoxycarbonylbrenztraubensaeureethylester
• AC1L5D5E
• AC1Q5BY8
• ANW-66307
• AR-1I4449
• CTK4I1202
• diethyl fluorooxaloacetate
• Diethyl fluoroxaloacetate
• diethyloxalofluoroacetate
• fluoro-oxalacetic acid diethyl ester
• fluoro-oxo-succinic acid diethyl ester
• Fluor-oxalessigsaeure-diaethylester
• NSC12589
• Fluorooxobutanedioic acid diethyl ester
• DB-002235
• diethyl fluoro-oxalacetate
• diethyl2-fluoro-3-oxosuccinate
• A847719
• SY386458
• BCP23207
• MFCD00040053
• 3-Fluoro-2-oxosuccinic acid diethyl ester
• Fluorooxaloacetic acid diethyl ester
• NSC-12589
• Q-103487
• SCHEMBL1689788
• 2-fluoro-3-oxo-succinic acid diethyl ester
• AKOS016004685
• DTXSID40279399
• 392-58-5
• GYHGUBASZJMZAY-UHFFFAOYSA-N
• diethylfluorooxalacetate

• MDL： MFCD00040053
• Inchi： 1S/C8H11FO5/c1-3-13-7(11)5(9)6(10)8(12)14-4-2/h5H,3-4H2,1-2H3
• InChI Key： GYHGUBASZJMZAY-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)C(C(=O)OCC)=O

Computed Properties

• Exact Mass: 206.05903
• Monoisotopic Mass: 206.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 120-122 ºC (9 Torr)
• Flash Point: 103.0±19.4 ºC,
• Refractive Index: 1.4203 (589.3 nm 25 ºC)
• Solubility: Slightly soluble (9.1 g/l) (25 º C),
• PSA: 69.67